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Compound of Interest

Compound Name: Phenylacetonitrile

Cat. No.: B145931 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

phenylacetonitrile (also known as benzyl cyanide), a toxic and combustible organic

compound. Adherence to these procedures is critical to ensure the safety of laboratory

personnel and to maintain compliance with environmental regulations. Phenylacetonitrile is

fatal if swallowed, inhaled, or absorbed through the skin, and it releases highly toxic hydrogen

cyanide gas upon decomposition with heat or contact with acids.[1][2][3]

Immediate Safety and Handling Precautions
Before handling phenylacetonitrile, it is imperative to be familiar with its hazards and to have

the appropriate safety measures in place.

Personal Protective Equipment (PPE): All personnel handling phenylacetonitrile must wear

the following:

Eye Protection: Chemical safety goggles and a full-face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or chemical-resistant apron. For large quantities or in case of a

spill, a full-body chemical suit may be necessary.
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Respiratory Protection: Work should be conducted in a well-ventilated fume hood. If the

concentration of vapors is unknown or exceeds exposure limits, a NIOSH-approved

respirator with an organic vapor cartridge or a self-contained breathing apparatus (SCBA)

should be used.[4][5]

Handling and Storage:

Store phenylacetonitrile in a cool, dry, well-ventilated area away from heat, sparks, and

open flames.[6]

Keep containers tightly closed.

Avoid contact with strong oxidizing agents, strong acids, strong bases, and sodium

hypochlorite, as violent reactions can occur.[1][4][7]

Phenylacetonitrile Properties and Hazards
A summary of key quantitative data for phenylacetonitrile is provided in the table below.
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Property Value Citation(s)

Appearance
Colorless to pale yellow oily

liquid with an aromatic odor.
[1][2][4]

Molecular Formula C₈H₇N [4]

Molar Mass 117.15 g/mol [3]

Boiling Point 233-234 °C (451-453 °F) [3]

Melting Point -24 °C (-11 °F) [4]

Density 1.015 g/cm³ [3]

Solubility in Water Insoluble [1][2]

Vapor Pressure 0.1 mmHg at 20 °C [7]

Primary Hazards

Highly toxic by inhalation,

ingestion, and skin contact;

combustible.

[3][5]

Decomposition Products

Emits toxic fumes of hydrogen

cyanide and nitrogen oxides

when heated.

[1][2]

Spill Response Protocol
In the event of a phenylacetonitrile spill, immediate and decisive action is required to mitigate

the hazards.

1. Evacuate and Isolate:

Immediately evacuate all non-essential personnel from the spill area.
Isolate the hazardous area and deny entry.[1]
If the spill is large, consider evacuating downwind areas. For a liquid spill, isolate the area for
at least 50 meters (150 feet) in all directions.[2]
Remove all sources of ignition from the area.[1][5]

2. Ventilate:
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Ensure the area is well-ventilated. Use a fume hood if the spill is contained within one.

3. Contain and Absorb:

For small spills, absorb the liquid with an inert, non-combustible material such as vermiculite,
dry sand, or earth.[8] Do not use combustible materials like paper towels.
For large spills, dike the area to prevent spreading and entry into waterways, sewers, or
confined spaces.[1][5]

4. Collect and Package:

Carefully collect the absorbed material and spilled substance using non-sparking tools and
place it into a suitable, labeled, and sealable container for hazardous waste.[5][8]

5. Decontaminate:

Wash the spill area thoroughly with soap and water.[1]
Collect all decontamination materials (e.g., wipes, absorbent pads) and place them in the
hazardous waste container.
Contaminated clothing should be removed immediately and washed before reuse.[6]

Waste Collection and Storage
Proper collection and storage of phenylacetonitrile waste are crucial steps leading up to its

final disposal.

Waste Segregation: Phenylacetonitrile waste should be collected in a dedicated, clearly

labeled, and leak-proof container. Do not mix it with other chemical waste unless specifically

instructed to do so by your institution's environmental health and safety (EHS) office.[9]

Container Labeling: The waste container must be labeled with "Hazardous Waste," the name

"Phenylacetonitrile," and a description of its hazards (e.g., "Toxic," "Combustible").

Storage: Store the sealed waste container in a designated satellite accumulation area that is

secure and has secondary containment. This area should be cool, dry, and well-ventilated.[6]

Formal Disposal Procedure

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.tcichemicals.com/BE/en/sds/P0128_EU_6N.pdf
https://cameochemicals.noaa.gov/chemical/4208
https://mubychem.com/benzylcyanide-manufacturers-phenylacetonitrile.html
https://mubychem.com/benzylcyanide-manufacturers-phenylacetonitrile.html
https://www.tcichemicals.com/BE/en/sds/P0128_EU_6N.pdf
https://cameochemicals.noaa.gov/chemical/4208
https://pim-resources.coleparmer.com/sds/40353.pdf
https://www.benchchem.com/product/b145931?utm_src=pdf-body
https://www.benchchem.com/product/b145931?utm_src=pdf-body
https://www.sigmaaldrich.com/US/en/sds/aldrich/b19401
https://www.benchchem.com/product/b145931?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/40353.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phenylacetonitrile is classified as hazardous waste and must be disposed of in accordance

with local, state, and federal regulations.[9] It is illegal to dispose of this chemical down the

drain or in regular trash.[10]

Methodology: Incineration

The primary and most recommended method for the disposal of phenylacetonitrile is high-

temperature incineration in a licensed hazardous waste facility.[2][8]

Experimental Protocol for Incineration (To be performed by a licensed facility):

Pre-treatment (if necessary): The waste may be blended with other compatible waste

streams to optimize the combustion process.

Incineration: The liquid waste is injected into a primary combustion chamber operating at

temperatures typically between 850°C and 1200°C.

Secondary Combustion: The resulting gases are passed into a secondary chamber

(afterburner) at a higher temperature (e.g., >1200°C) with a sufficient residence time (e.g.,

>2 seconds) to ensure the complete destruction of toxic compounds, including hydrogen

cyanide and nitrogen oxides.[8]

Flue Gas Treatment: The exhaust gases from the incinerator are passed through a series of

scrubbers and filters to remove acidic gases (like HCl and NOx) and particulate matter

before being released into the atmosphere.

Ash Disposal: Any resulting solid ash is collected and tested to ensure it is non-hazardous

before being disposed of in a sanitary landfill.

Empty Container Disposal:

Empty containers that held phenylacetonitrile are also considered hazardous waste as they

may retain chemical residues.

Containers should be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The

rinsate must be collected and disposed of as hazardous waste.
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After rinsing, the container should be punctured or otherwise rendered unusable to prevent

reuse and disposed of in an authorized landfill.

Logical Workflow for Phenylacetonitrile Disposal
The following diagram illustrates the decision-making process and procedural flow for the safe

disposal of phenylacetonitrile.
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Caption: Workflow for the safe handling and disposal of phenylacetonitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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